Cas no 919347-21-0 (2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine)

• Product Name: 2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine
• CAS No: 919347-21-0
• MF: C₁₇H₂₉BN₂O₂
• MW: 304.235364675522
• MDL: MFCD13195058
• CID: 1034317
• PubChem ID: 57415712
• Update Time: 2025-06-14

2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine
• 2,2-dimethyl-N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]propan-1-amine
• N-(2,2-dimethylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinemethanamine
• AKOS016015194
• J-506828
• 5-[(Neopentylamino)methyl]pyridine-3-boronic Acid Pinacol Ester
• FT-0724989
• 919347-21-0
• 2,2-dimethyl-N-((5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine
• MFCD13195058
• DTXSID70725475
• S11073
• SCHEMBL552720
• FFRFPAHWKBEDOC-UHFFFAOYSA-N
• (2,2-DIMETHYLPROPYL)({[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL]METHYL})AMINE
• SY312505
• 5-((NEOPENTYLAMINO)METHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• (2,2-dimethylpropyl){[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methyl}amine
• (2,2-DIMETHYL-PROPYL)-[5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDIN-3-YLMETHYL]-AMINE
• 2,2-Dimethyl-N-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}propan-1-amine
• (2,2-dimethylpropyl)-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylmethyl)amine
• DA-40532

• MDL： MFCD13195058
• Inchi： 1S/C17H29BN2O2/c1-15(2,3)12-20-10-13-8-14(11-19-9-13)18-21-16(4,5)17(6,7)22-18/h8-9,11,20H,10,12H2,1-7H3
• InChI Key： FFRFPAHWKBEDOC-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)CNCC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.2322083g/mol
• Monoisotopic Mass: 304.2322083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Additional information on 2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine

Recent Advances in the Study of 2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine (CAS: 919347-21-0)

The compound 2,2-Dimethyl-N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-1-amine (CAS: 919347-21-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing provides an in-depth analysis of the latest studies focusing on this boronic acid derivative, highlighting its synthesis, biological activities, and emerging applications in drug discovery.

Recent literature reveals that this compound serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are fundamental to the synthesis of various biologically active molecules. The presence of both the pyridine ring and the boronic ester moiety makes it particularly valuable for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for developing novel kinase inhibitors, showing promising activity against several cancer-related protein targets.

Structural-activity relationship (SAR) studies have identified that the 2,2-dimethylpropan-1-amine substituent plays a crucial role in enhancing the compound's metabolic stability and membrane permeability. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs, particularly for targeting inflammatory diseases and certain types of cancer. The boronic acid functionality has shown potential in developing proteasome inhibitors, building on the success of bortezomib in cancer therapy.

Recent advances in synthetic methodology have improved the production efficiency of 919347-21-0, with several research groups reporting optimized protocols for its preparation. A 2024 publication in Organic Process Research & Development described a scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. These developments are particularly important as demand for this compound increases in both academic and industrial research settings.

Emerging applications in targeted drug delivery systems have been reported, where the boronic acid moiety enables selective binding to carbohydrate-rich cell surfaces. This property is being explored for developing tumor-targeting conjugates, with preliminary in vivo studies showing enhanced accumulation in cancer tissues compared to normal tissues. The compound's potential in boron neutron capture therapy (BNCT) is also under investigation, leveraging the boron-10 isotope's nuclear properties for cancer treatment.

Future research directions appear to focus on expanding the therapeutic applications of this scaffold, with particular emphasis on its use in developing next-generation protein degraders (PROTACs) and covalent inhibitors. The unique combination of structural features in 919347-21-0 makes it a versatile platform for medicinal chemistry optimization, and ongoing studies continue to reveal new dimensions of its pharmacological potential.